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The selection of a dental composite for restorative procedures is a critical decision, with
mechanical properties playing a pivotal role in the long-term clinical success of the restoration.
Among these properties, flexural strength is a key indicator of a material's ability to withstand
the complex forces of mastication without fracturing. This guide provides an objective
comparison of the flexural strength of various dental composites, supported by experimental
data, to aid in the material selection process.

Factors Influencing Flexural Strength

The flexural strength of a dental composite is not an intrinsic material constant but is influenced
by a multitude of factors, including:

 Filler Type and Size: The composition, size, and shape of the filler particles significantly
impact the material's strength. Nanofilled and nanohybrid composites, for instance, often
exhibit high flexural strength due to the efficient packing of nanoparticles in the resin matrix.

[1][2]

« Filler Volume Fraction: Generally, a higher filler content leads to increased flexural strength.
[3] However, there is an optimal loading level beyond which the strength may decrease.
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 Silanation: The chemical bonding between the filler particles and the resin matrix, achieved
through silane coupling agents, is crucial for effective stress transfer and, consequently,
higher flexural strength.[3]

o Resin Matrix Composition: The type of resin monomers used in the composite formulation
also affects the final mechanical properties of the cured material.[4]

Comparative Flexural Strength Data

The following table summarizes the flexural strength of various dental composites as reported
in different studies. It is important to note that direct comparisons between studies should be
made with caution due to potential variations in testing methodologies.
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Flexural Strength

Composite Type Brand/Material Reference
(MPa)
Nanohybrid Filtek Z350 XT 102.52 + 26.54 [2]
Filtek 2350 XT ~133 [5]
Tetric N Ceram 88.63 + 28.77 [2]
Charisma 83.45 + 28.77 [2]
Brilliant NG 92.77 + 27.77 [2]
Polofil NHT 171.34 £ 53.86 [2]
Universal Nanohybrid 118.70 [6]
_ Filtek 2350
Nanofilled ) [7]
(Nanocomposite)
Microhybrid T-Econom [1]
Universal Submicron
_ 77.43 [6]
Hybrid
Bulk-Fill SonicFill 154 [5]
Filtek Bulk Fill ~135 [5]
Fiber-Reinforced Belle Glass 386.65 [8]
GC Gradia 219.25 [8]
Signum 172.89 [8]
G-aenial Universal
Flowable ) 160.49 [9]
Injectable
Beautifil Plus FOO 141.97 9]
Empress Direct [9]
Tetric EvoFlow [9]
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Experimental Protocol: Three-Point Bending Test
(Based on ISO 4049)

The most common method for determining the flexural strength of dental composites is the
three-point bending test, as outlined in the ISO 4049 standard.[3][10][11]

1. Specimen Preparation:

e Rectangular bar-shaped specimens are prepared using a mold with standardized
dimensions, typically 25 mm in length, 2 mm in width, and 2 mm in thickness.[10][11]

o The composite material is carefully packed into the mold to avoid voids and defects.

e The material is then light-cured according to the manufacturer's instructions. Multiple
overlapping irradiations may be necessary for longer specimens to ensure uniform
polymerization.[11]

 After curing, the specimens are removed from the mold and any excess material (flash) is
carefully removed.

e The dimensions of each specimen are precisely measured using a caliper.

e Specimens are typically stored in distilled water at 37°C for 24 hours before testing to
simulate oral conditions.[7]

2. Testing Procedure:

e The test is performed using a universal testing machine equipped with a three-point bending
fixture.

e The specimen is placed on two supports with a defined span length, commonly 20 mm.[10]

o Acentral loading force is applied to the top surface of the specimen at a constant crosshead
speed, typically 0.75 £ 0.25 mm/min.[10]

e The load is applied until the specimen fractures.
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e The fracture load (F) is recorded by the testing machine.

3. Calculation of Flexural Strength: The flexural strength (o) is calculated using the following
formula:

o=(3*F*I)/(2*b*h?

Where:

F is the load at fracture (in Newtons)

| is the span length between the supports (in mm)

b is the width of the specimen (in mm)

h is the height of the specimen (in mm)

The results are typically expressed in Megapascals (MPa).

Visualizing the Experimental Workflow

The following diagram illustrates the key steps involved in the flexural strength testing of dental
composites.

‘Three-Point Bending Test

L Tnsierto ‘ Mount Specimen on
Testing Machine Two Supports
‘ (20 mm span)

Data Analysis

Apply Central Load at
Constant Speed
(0.75 mm/min)

Record Fracture Calculate Flexural Strength (o)
> ‘ Fi) / (2bh?)

a input Data
Load (F) o= (3 )

Mold Composite into i
Standardized Bars ccor
(25x2x2 mm) anufacture

Click to download full resolution via product page

Caption: Workflow for determining the flexural strength of dental composites.

Conclusion
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The flexural strength of dental composites is a critical parameter for predicting their clinical
performance, particularly in stress-bearing posterior restorations. This guide highlights that
there is significant variation in the flexural strength among different types of composites, with
fiber-reinforced and some highly-filled flowable and nanohybrid composites demonstrating
superior performance in the cited studies. The choice of material should be based on a
thorough understanding of its mechanical properties and the specific clinical application. The
standardized ISO 4049 three-point bending test remains the benchmark for evaluating this
essential property, providing a reliable means for comparing the performance of different dental
composite materials. Further research is warranted to continue to improve the flexural strength
and overall longevity of dental composite restorations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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